Cas no 100643-08-1 (Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester, (Z)-)

• Product Name: Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester, (Z)-
• CAS No: 100643-08-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1128541
• Update Time: 2024-07-27

Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester, (Z)-
• (Z)-ethyl 2-(aminomethylene)-3-oxobutanoate
• Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester, (Z)- (9CI)

• Inchi： 1S/C7H11NO3/c1-3-11-7(10)6(4-8)5(2)9/h4H,3,8H2,1-2H3/b6-4-
• InChI Key： MLWLFIJXGJNCQA-XQRVVYSFSA-N
• SMILES： C(OCC)(=O)/C(=C\N)/C(=O)C

Computed Properties

• Exact Mass: 157.07393

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 255.6±25.0 °C(Predicted)
• PSA: 69.39
• pka: 3.13±0.70(Predicted)